Cas no 338777-02-9 (5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate)

• Product Name: 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate
• CAS No: 338777-02-9
• CID: 4647812
• Update Time: 2025-05-21

5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate

Introduction to 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate (CAS No. 338777-02-9)

5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate, identified by its CAS number 338777-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including an isoxazole ring, chloro substituents, and a benzenecarboxylate moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The isoxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen atoms, is known for its presence in numerous bioactive natural products and synthetic drugs. In the case of 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate, the isoxazole moiety is linked to a benzene ring through a methylene group, further enhancing its potential for interaction with biological targets. The presence of chloro substituents on both the benzene ring and the isoxazole ring adds to the compound's complexity and may influence its electronic and steric properties, thereby affecting its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the combination of the isoxazole ring and chloro substituents can lead to potent binding interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

In vitro experiments have also provided valuable insights into the pharmacological profile of this compound. Research indicates that it exhibits inhibitory activity against certain enzymes, suggesting its potential as a lead compound for drug development. Specifically, studies have demonstrated its ability to inhibit the activity of protein kinase C (PKC), an enzyme involved in signal transduction pathways that regulate cell growth and differentiation. The inhibitory effect on PKC has been associated with anti-cancer properties, as aberrant PKC signaling is often observed in various types of cancer.

The benzenecarboxylate group in the molecule contributes to its solubility and stability, which are crucial factors for pharmaceutical applications. This functional group also provides a site for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific therapeutic purposes. For example, derivatization of the benzenecarboxylate group could enhance its binding affinity or metabolic stability, making it more suitable for clinical use.

The synthesis of 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations. These methods not only improve the efficiency of synthesis but also allow for the introduction of structural diversity, enabling the exploration of novel analogs with enhanced biological activity.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. Given its inhibitory activity against enzymes like PKC, it holds promise as a therapeutic agent for cancer treatment. Additionally, its interaction with other biological targets suggests potential applications in managing inflammatory diseases and neurological disorders. Current research is focused on further characterizing its pharmacokinetic properties and exploring its efficacy in preclinical models.

Molecular dynamics simulations have been instrumental in understanding the conformational behavior of 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate in solution and upon binding to biological targets. These simulations provide detailed insights into how the compound interacts with proteins at an atomic level, helping researchers design more effective derivatives. By integrating experimental data with computational studies, scientists can develop a comprehensive understanding of the molecule's mechanism of action.

The role of natural product-inspired scaffolds in drug discovery has been well-documented, and compounds like 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate exemplify this approach. The structural features derived from natural products often provide a starting point for designing molecules with enhanced biological activity. Future studies may explore semi-synthetic derivatives inspired by natural products to further optimize the pharmacological properties of this compound.

In conclusion, 5-(4-Chlorophenyl)-3-isoxazolylmethyl 2,4-dichlorobenzenecarboxylate (CAS No. 338777-02-9) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structure combines several functional groups that contribute to its biological activity and therapeutic promise. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in treating various diseases. As computational methods continue to advance, our understanding of this compound will deepen, paving the way for new discoveries and innovations in drug development.